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Introduction

The field of nanotechnology has garnered significant interest in the development of novel
therapeutic and diagnostic agents. Among the various nanomaterials, iridium nanoparticles (Ir-
NPs) have emerged as promising candidates due to their high stability, catalytic activity, and
potential applications in biomedicine and catalysis.[1][2] Green synthesis approaches, utilizing
plant-based extracts, offer an eco-friendly, cost-effective, and simple alternative to conventional
chemical and physical methods for producing nanoparticles.[3] This document provides
detailed application notes and protocols for the green synthesis of iridium nanoparticles, with a
focus on utilizing plant-derived reducing and capping agents. While many green synthesis
protocols for noble metal nanoparticles are available, this document will specifically address the
synthesis of iridium nanoparticles and provide data from a notable study using winery waste.

Principle of Green Synthesis

The green synthesis of iridium nanoparticles relies on the bioreduction of an iridium salt
precursor by phytochemicals present in plant extracts.[3] These phytochemicals, which include
polyphenols, flavonoids, terpenoids, and reducing sugars, act as natural reducing and capping
agents.[3] The process involves the reduction of iridium ions (Ir3* or Ir#*) to zerovalent iridium
(Ir°), followed by the nucleation and growth of the nanoparticles. The plant-derived molecules
also adsorb onto the surface of the newly formed nanoparticles, providing a natural capping
layer that prevents aggregation and ensures their stability.
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Applications of Green-Synthesized Iridium
Nanoparticles

Green-synthesized iridium nanoparticles have shown significant potential in various
applications:

o Catalysis: Ir-NPs are effective catalysts for a range of chemical reactions, including the
reduction of organic dyes, which is a crucial process in wastewater treatment.[4][5] Their
high surface-area-to-volume ratio enhances their catalytic efficiency.

e Biomedical Applications: While research is ongoing, iridium nanoparticles are being explored
for their potential in cancer therapy and bioimaging. Their biocompatibility is a key area of
investigation.[2]

Experimental Protocols

This section provides a detailed protocol for the green synthesis of iridium nanopatrticles based
on a study utilizing grape marc extract.[4] While the original study used Iridium(lll) chloride, the
general principles can be adapted for use with Iridium(IV) chloride hydrate, although
optimization of reaction conditions may be necessary.

Materials and Equipment
e Iridium(lV) chloride hydrate (IrCls-xH20) or Iridium(lll) chloride (IrCls)

e Plant extract (e.g., grape marc extract)

e Deionized water

o Thermostatic oil bath with magnetic stirring
o Centrifuge

e UV-Vis Spectrophotometer

e Transmission Electron Microscope (TEM)

e Dynamic Light Scattering (DLS) instrument
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Preparation of Grape Marc Extract

Collect grape marc, a byproduct of winemaking.

Perform an aqueous thermal extraction by heating the grape marc in deionized water at a
specific temperature (e.g., 45, 65, 80, or 100 °C) to extract the necessary phytochemicals.[4]

Filter the resulting solution to remove solid residues. The filtrate is the grape marc extract.

Synthesis of Iridium Nanoparticles

Prepare an aqueous solution of the iridium salt precursor (e.g., 0.005 M).

In a flask, mix the iridium salt solution with the grape marc extract (a 1.1 volume ratio, for
example, 4 mL of each, can be used as a starting point).[4]

Place the flask in a thermostatic oil bath and heat to 80 °C with continuous magnetic stirring
(e.g., 700 rpm) for 5 hours.[4]

After the reaction is complete, purify the synthesized iridium nanoparticles by repeated
centrifugation (e.g., 9500 rpm for 30 minutes) and redispersion in deionized water to remove
unreacted precursors and byproducts.[4]

Store the final suspension of iridium nanoparticles at 4 °C.[4]

Characterization of Iridium Nanoparticles

UV-Vis Spectroscopy: Monitor the formation of Ir-NPs by recording the UV-Vis spectra of the
reaction mixture at different time intervals. The appearance of a characteristic surface
plasmon resonance peak will indicate nanopatrticle formation.

Transmission Electron Microscopy (TEM): Analyze the size, shape, and morphology of the
synthesized Ir-NPs.

Dynamic Light Scattering (DLS): Determine the hydrodynamic size and size distribution of
the nanopatrticles in suspension.

Data Presentation
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The following tables summarize quantitative data from the green synthesis of iridium
nanoparticles using grape marc extract obtained at different extraction temperatures.[4]

Grape Marc . . Larger
. Nanoparticle Size .
Sample ID Extraction Temp. Nanoparticle
(TEM, nm) .

(°C) Fraction (TEM, nm)
Ir-NP1 45 3.0-45
Ir-NP2 65 3.0-45
Ir-NP3 80 3.0-45 75-17.0
Ir-NP4 100 3.0-45 75-17.0

Table 1: Nanoparticle size as a function of grape marc extraction temperature.[4]

Catalytic Rate Constant (k, .
Methylene Blue Reduction

Sample ID min~*) for Methylene Blue . .
. (%) in 6 min
Reduction
Ir-NP2 0.527 £0.012 96.1

Table 2: Catalytic performance of green-synthesized iridium nanoparticles.[4][5]

Visualizations

Experimental Workflow for Green Synthesis of Iridium
Nanoparticles
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Caption: Experimental workflow for the green synthesis of iridium nanoparticles.
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Proposed Mechanism for Phytochemical-Mediated
Synthesis of Iridium Nanoparticles
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Caption: Proposed mechanism for the green synthesis of iridium nanoparticles.

Conclusion

The green synthesis of iridium nanoparticles using plant extracts presents a viable and
environmentally friendly alternative to traditional synthesis methods. The resulting
nanoparticles exhibit desirable characteristics for applications in catalysis and have potential
for future use in the biomedical field. The protocol outlined in this document, based on the use
of grape marc extract, provides a solid foundation for researchers to develop and optimize their
own green synthesis procedures for iridium nanoparticles. Further research is warranted to
explore a wider variety of plant extracts and to fully elucidate the therapeutic potential of these
novel nanomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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